Cas no 31821-78-0 (4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 31821-78-0
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.318860530853
• MDL: MFCD02729432
• CID: 1448355
• PubChem ID: 1214965
• Update Time: 2025-10-31

4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(3,4,5-trimethoxyphenyl)-
• 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 4-amino-3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thione
• Oprea1_284965
• 4-Amino-5-(3,4,5-trimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• BBL000638
• SBB040774
• STK408615
• 4-amino-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazole-3-thiol
• 4-amino-3-mercapto-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole
• 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-[1,2,4]TRIAZOLE-3-th

• MDL： MFCD02729432
• Inchi： 1S/C11H14N4O3S/c1-16-7-4-6(5-8(17-2)9(7)18-3)10-13-14-11(19)15(10)12/h4-5H,12H2,1-3H3,(H,14,19)
• InChI Key： NALLUPJPVVQUMH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OC)OC)OC)N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Amino-5-(3,4,5-Trimethoxyphenyl)-4H-1,2,4-Triazole-3-Thiol (CAS No. 31821-78-0)

4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol, also known by its CAS number 31821-78-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a thiol group, making it an interesting candidate for various biological activities.

The chemical structure of 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol is composed of a central triazole ring substituted with an amino group at the 4-position and a thiol group at the 3-position. Additionally, the 5-position of the triazole ring is substituted with a 3,4,5-trimethoxyphenyl group. These functional groups contribute to the compound's reactivity and potential biological properties.

Recent studies have highlighted the potential of 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. One notable application is its use as an antioxidant agent. The presence of the thiol group and the methoxy groups on the phenyl ring enhances its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has shown potential as an anti-inflammatory agent. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be useful in managing inflammatory conditions like arthritis and other autoimmune diseases.

The antitumor activity of 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has also been investigated. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the Akt/mTOR pathway and activate the intrinsic apoptotic pathway. These mechanisms make it a potential candidate for cancer therapy.

Beyond its therapeutic applications, 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has been explored for its use in drug delivery systems. The presence of multiple functional groups allows for easy modification and conjugation with other molecules or nanoparticles. This property can enhance the solubility and bioavailability of drugs, making them more effective in treating various diseases.

The synthesis of 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol has been extensively studied in the literature. One common method involves the reaction of 3-aminothiophenol with 3-cyanoacetohydrazide followed by condensation with 3-methylbenzaldehyde. This multi-step process yields high purity product with good yields. Advances in synthetic methods have also led to more efficient and environmentally friendly routes for producing this compound.

In conclusion, 4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 31821-78-0) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in various medical fields.